Cas no 2171864-45-0 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid)
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}benzoic acid
- 2171864-45-0
- EN300-1483443
- 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid
-
- Inchi: 1S/C28H28N2O5/c1-18(13-26(31)29-16-19-7-6-8-20(14-19)27(32)33)15-30-28(34)35-17-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-12,14,18,25H,13,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: MNEGKQYORSQNTN-UHFFFAOYSA-N
- SMILES: O(C(NCC(C)CC(NCC1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1483443-1.0g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}benzoic acid |
2171864-45-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1483443-50mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}benzoic acid |
2171864-45-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1483443-100mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}benzoic acid |
2171864-45-0 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1483443-250mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}benzoic acid |
2171864-45-0 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1483443-500mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}benzoic acid |
2171864-45-0 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1483443-1000mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}benzoic acid |
2171864-45-0 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1483443-2500mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}benzoic acid |
2171864-45-0 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1483443-5000mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}benzoic acid |
2171864-45-0 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1483443-10000mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}benzoic acid |
2171864-45-0 | 10000mg |
$14487.0 | 2023-09-28 |
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid
Comprehensive Overview of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid (CAS No. 2171864-45-0)
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid (CAS No. 2171864-45-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in the production of peptides and small-molecule drugs. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, ensures high stability during solid-phase peptide synthesis (SPPS), making it a preferred choice for researchers.
The growing demand for custom peptides and bioconjugates in drug discovery has increased interest in compounds like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid. Recent advancements in cancer therapeutics and targeted drug delivery systems have further highlighted its importance. Researchers often search for "Fmoc-protected amino acids" or "peptide coupling reagents" to optimize synthesis protocols, underscoring the relevance of this compound in modern biomedical applications.
From a chemical perspective, the benzoic acid moiety in this compound enhances its solubility in organic solvents, facilitating its use in automated peptide synthesizers. The presence of the 3-methylbutanamidomethyl group also contributes to its steric properties, which can influence the efficiency of peptide chain elongation. These features make it a valuable tool for laboratories focusing on high-throughput screening and combinatorial chemistry.
In addition to its role in peptide synthesis, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid has garnered attention in the development of fluorescent probes and molecular imaging agents. The Fmoc group can be selectively cleaved under mild conditions, enabling its integration into multifunctional biomaterials. This versatility aligns with current trends in precision medicine and theranostics, where researchers seek compounds that can serve dual roles in diagnostics and therapy.
Quality control and purity are paramount when working with CAS No. 2171864-45-0. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its integrity. Suppliers often highlight its ≥95% purity to meet the stringent requirements of GMP-compliant laboratories. As the demand for high-purity reagents grows, this compound remains a staple in research and development pipelines worldwide.
Looking ahead, the applications of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid are expected to expand into emerging fields like nanomedicine and gene therapy. Its compatibility with click chemistry and other bioorthogonal reactions positions it as a key player in the design of next-generation therapeutic agents. For scientists exploring "peptide modifications" or "drug conjugation strategies," this compound offers a robust and reliable solution.
2171864-45-0 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)